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Compound of Interest

Compound Name: Salbutamol-d9

Cat. No.: B602545

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides core information on the proper handling, storage, and
use of Salbutamol-d9. The following sections detail safety protocols, storage conditions, and
experimental procedures to ensure the integrity and accurate application of this deuterated
internal standard in a research environment.

Compound Information and Properties

Salbutamol-d9 is the deuterated form of Salbutamol, a short-acting 32-adrenergic receptor
agonist. It is primarily utilized as an internal standard for the quantification of Salbutamol in
biological matrices by mass spectrometry.[1][2] The deuterium labeling provides a distinct
mass-to-charge ratio, allowing for precise differentiation from the unlabeled analyte.[3]
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Property Value Reference

(x)-Albuterol-d9, DL-
Synonyms [2]
Salbutamol-d9

Molecular Formula C13H12D9NOs3 [2]
Molecular Weight 248.4 g/mol [2]
CAS Number 1173021-73-2 [2]
Formulation Typically a solid [2]
Purity >99% deuterated forms (di-do)  [2]

Safety, Handling, and Personal Protective
Equipment (PPE)

While Salbutamol-d9 is not classified as a hazardous substance or mixture, proper laboratory
safety protocols should always be followed.[4] Some suppliers indicate that it may be harmful if
swallowed, cause serious eye irritation, and may cause an allergic skin reaction.[5]

General Handling Precautions:

Avoid inhalation of dust and formation of aerosols.[4]

Prevent contact with skin and eyes.[4]

Use in a well-ventilated area or with appropriate exhaust ventilation.[4]

Wash hands thoroughly after handling.[5]

Do not eat, drink, or smoke in the handling area.[1]
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Personal Protective

. Specification Reference
Equipment (PPE)

Safety goggles with side-
Eye Protection _ Y 9508 [4]
shields.

_ Impermeable protective
Hand Protection [415]
gloves.

) ] Laboratory coat or impervious
Skin and Body Protection _ [4]
clothing.

) ) A suitable respirator should be
Respiratory Protection ] ] [4]
used if dust is generated.

First Aid Measures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Remove
contact lenses if present and easy to do. Seek medical attention.[4]

Skin Contact: Rinse skin with plenty of water. Remove contaminated clothing.[4]

Inhalation: Move the person to fresh air. If breathing is difficult, provide respiratory support.[4]

Ingestion: Wash out the mouth with water. Do not induce vomiting. Seek medical attention.[4]

Storage and Stability

Proper storage is critical to maintain the chemical and isotopic integrity of Salbutamol-d9.
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Condition

Recommendation

Reference

Temperature (Solid)

-20°C for long-term storage.

[2]14]

Temperature (Stock Solution)

-80°C for up to 6 months;
-20°C for up to 1 month.

[1]

Shipping

Typically shipped at room
temperature in the continental
us.

[2]

Stability (Solid)

Stable for at least 4 years

when stored at -20°C.

[2]

Container

Keep container tightly sealed

in a cool, well-ventilated area.

[4]

Environmental Factors

Protect from direct sunlight and

sources of ignition.

Incompatible Materials

Strong acids/alkalis and strong

oxidizing/reducing agents.

Experimental Protocols

Salbutamol-d9 is primarily used as an internal standard in stable isotope dilution mass

spectrometry for the accurate quantification of Salbutamol.

Preparation of Stock and Working Solutions

Objective: To prepare accurate and stable solutions of Salbutamol-d9 for use as an internal

standard.

Methodology:

e Reconstitution of Solid Standard:

o Allow the vial of solid Salbutamol-d9 to equilibrate to room temperature before opening to

prevent condensation.
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o Reconstitute the solid in an appropriate aprotic solvent such as methanol or acetonitrile to
a known concentration (e.g., 1 mg/mL). Salbutamol-d9 is slightly soluble in methanol.[2]

o If particulates are visible after vortexing, sonication for 10-15 minutes can aid dissolution.

o Preparation of Stock Solution:
o This initial reconstituted solution serves as the primary stock solution.
e Preparation of Working Solutions:

o Prepare serial dilutions of the stock solution with the same solvent or a solvent compatible
with the analytical method (e.g., mobile phase) to create working solutions at the desired
concentrations for spiking into calibration standards and unknown samples.

o Storage of Solutions:
o Aliquot the stock solution into smaller, single-use vials to minimize freeze-thaw cycles.[1]

o Store stock solutions at -20°C for up to one month or at -80°C for up to six months in
tightly sealed containers.[1]
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Solution Preparation Workflow

Aliquot and Store
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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